Cas no 1805087-83-5 (2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid)

2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid is a fluorinated pyridine derivative with a reactive iodo substituent, making it a versatile intermediate in organic synthesis and pharmaceutical development. The difluoromethyl group enhances metabolic stability and lipophilicity, while the acetic acid moiety provides a functional handle for further derivatization. The iodine atom at the 5-position allows for cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules, owing to its balanced reactivity and structural modularity. Its high purity and well-defined synthetic pathway ensure reproducibility in research and industrial applications.
2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid structure
1805087-83-5 structure
Product name:2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid
CAS No:1805087-83-5
MF:C9H8F2INO2
MW:327.066601753235
CID:4891704

2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid
    • Inchi: 1S/C9H8F2INO2/c1-4-5(2-7(14)15)6(12)3-13-8(4)9(10)11/h3,9H,2H2,1H3,(H,14,15)
    • InChI Key: IUWUOGZWPWJDML-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(F)F)C(C)=C1CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Topological Polar Surface Area: 50.2
  • XLogP3: 2

2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029024719-500mg
2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid
1805087-83-5 95%
500mg
$1,752.40 2022-04-01
Alichem
A029024719-250mg
2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid
1805087-83-5 95%
250mg
$1,078.00 2022-04-01
Alichem
A029024719-1g
2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid
1805087-83-5 95%
1g
$2,981.85 2022-04-01

Additional information on 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid

2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid (CAS No. 1805087-83-5): A Comprehensive Overview

2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid (CAS No. 1805087-83-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, iodine, and methyl substituents on a pyridine ring, offers a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid is particularly noteworthy for its functional groups. The difluoromethyl group is known for its ability to modulate the electronic properties of molecules, enhancing their biological activity and metabolic stability. The iodine substituent, on the other hand, provides a handle for further chemical modifications and can be used in radiolabeling studies. The methyl group contributes to the overall lipophilicity of the molecule, which is crucial for its bioavailability and cellular uptake.

Recent studies have explored the potential of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid have been extensively studied to ensure its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

The synthesis of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid has been optimized to improve yield and scalability. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and transition-metal-free methods. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both research and pharmaceutical applications.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methylpyridine-4-acetic acid (CAS No. 1805087-83-5) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.

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